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Compound Name: Tributylbenzylammonium bromide

Cat. No.: B1213391

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tributylbenzylammonium bromide (TBAB) is a quaternary ammonium salt widely utilized as
a phase-transfer catalyst (PTC) in a variety of organic reactions. Its ability to facilitate reactions
between reactants in immiscible phases makes it a valuable tool in the synthesis of
pharmaceuticals, agrochemicals, and other fine chemicals. This technical guide provides a
comprehensive overview of Tributylbenzylammonium bromide, including its chemical and
physical properties, a list of commercial suppliers with pricing information, safety and handling
guidelines, and detailed experimental protocols for its application in organic synthesis.

Chemical and Physical Properties

Tributylbenzylammonium bromide is a white to off-white crystalline solid. Its structure,
featuring a lipophilic quaternary ammonium cation and a hydrophilic bromide anion, allows it to
effectively transport ionic reactants from an aqueous phase to an organic phase, thereby
accelerating reaction rates.
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Property Value Reference
CAS Number 25316-59-0 [11[2][3][4]
Molecular Formula C19H34BrN [1]12]
Molecular Weight 356.38 g/mol [4]
Melting Point 169-175 °C [4]
Appearance White to off-white crystalline 2]

powder
Purity Typically >98% [21[4]

Commercial Suppliers and Pricing

A variety of chemical suppliers offer Tributylbenzylammonium bromide in different grades
and quantities. The pricing can vary based on the purity and the volume purchased.
Researchers are advised to request quotes from multiple suppliers to obtain the best pricing.
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Supplier Product Name  Purity Quantity Price (USD)
) ) Benzyltributylam
Sigma-Aldrich _ _ >99.0% 50 ¢ $71.50
monium bromide
TCI America (via Benzyltributylam
_ S _ _ >98.0% 25¢ $46.75
Fisher Scientific) monium Bromide
o Benzyltributylam
CymitQuimica ] ) >98.0%(T) 25¢ €39.00
monium Bromide
o Benzyltributylam
CymitQuimica ] ) >98.0%(T) 500 g €266.00
monium Bromide
MedchemExpres  Tributylbenzylam
. _ 98.0% 259 $25
S monium bromide
MedchemExpres  Tributylbenzylam
. _ 98.0% 50 g $40
S monium bromide
MedchemExpres  Tributylbenzylam
_ , 98.0% 100 g $55
S monium bromide
MedchemExpres  Tributylbenzylam
. _ 98.0% 500 g $110
S monium bromide
MedchemExpres  Tributylbenzylam
_ _ 98.0% 1 kg $165
S monium bromide
o Benzyltributylam N
Delchimica Not Specified 259 $45.63

monium Bromide

Note: Prices are subject to change and may not include shipping and handling fees. It is

recommended to verify the current pricing with the suppliers directly.

Safety and Handling

Tributylbenzylammonium bromide is considered toxic if swallowed and causes skin and

serious eye irritation. It may also cause respiratory irritation. Appropriate personal protective

equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn when

handling this compound.[4] Work should be conducted in a well-ventilated area or a fume hood.
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For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.
[11[5][6]

Applications in Organic Synthesis

As a phase-transfer catalyst, Tributylbenzylammonium bromide is instrumental in a range of
organic transformations, including:

Williamson Ether Synthesis: Facilitating the reaction between an alkoxide and an alkyl halide
to form an ether.

¢ N-Alkylation: Promoting the alkylation of nitrogen-containing heterocycles, such as indoles.
o Isomerization Reactions: Catalyzing the isomerization of certain organic molecules.[4]
» Glycosylation: Aiding in the formation of glycosidic bonds.[4]

» Synthesis of Thiols and Thioethers: Enabling the reaction between alkyl halides and sulfide
reagents.

Experimental Protocols

While Tributylbenzylammonium bromide is a known phase-transfer catalyst, detailed
experimental protocols specifically citing its use can be sparse in readily available literature.
However, due to the similar catalytic activity of quaternary ammonium salts, protocols using the
closely related Tetrabutylammonium bromide (TBAB) can be effectively adapted. The following
are detailed experimental protocols adapted for the use of Tributylbenzylammonium
bromide.

Williamson Ether Synthesis (Adapted from a protocol
using TBAB)[8]

This protocol describes the synthesis of an ether from a phenol and an alkyl halide using
Tributylbenzylammonium bromide as the phase-transfer catalyst.

Materials:

e 4-Ethylphenol (1.00 eq)
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25% Sodium Hydroxide (NaOH) solution (1.59 eq)

Tributylbenzylammonium bromide (0.045 eq)

Methyl iodide (2.61 eq)

Diethyl ether

5% Sodium Hydroxide solution

Distilled water

Anhydrous sodium sulfate

Silica gel

Dichloromethane

Procedure:

To a 5 mL conical vial equipped with a spin vane, add 150 mg of 4-ethylphenol and the 25%
sodium hydroxide solution.

Gently heat the mixture until the 4-ethylphenol dissolves.

Add the Tributylbenzylammonium bromide to the vial.

Fit the vial with a reflux condenser and add the methyl iodide through the top of the
condenser.

Gently reflux the reaction mixture for one hour.

After cooling to room temperature, remove the spin vane and rinse it into the vial with 1-2 mL
of diethyl ether.

Add a small amount of distilled water and transfer the mixture to a separatory funnel.

Extract the aqueous layer with diethyl ether.
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o Combine the organic layers and wash sequentially with 5% sodium hydroxide solution and
distilled water.

» Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent.

o Purify the crude product by column chromatography on silica gel using dichloromethane as
the eluent.

N-Alkylation of 7-Fluoro-1H-indole (Adapted from a
protocol using TBAB)[9]

This protocol outlines the N-alkylation of a substituted indole using an alkyl halide under phase-
transfer catalysis conditions.

Materials:

e 7-Fluoro-1H-indole (1.0 eq)

e Potassium hydroxide (KOH) (5.0 eq)

e Tributylbenzylammonium bromide (0.1 eq)
o Alkyl halide (e.g., benzyl bromide) (1.2 eq)

o Toluene

o Water

e Brine

e Anhydrous sodium sulfate

Silica gel
Procedure:

¢ In a round-bottom flask, combine 7-Fluoro-1H-indole, potassium hydroxide, and
Tributylbenzylammonium bromide.
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e Add equal volumes of toluene and water to the flask.
 Stir the biphasic mixture vigorously.
o Add the alkyl halide to the reaction mixture.

o Continue to stir vigorously at room temperature and monitor the reaction progress by Thin
Layer Chromatography (TLC).

o Upon completion, separate the organic layer.
e Wash the organic layer with water and then with brine.

» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

Purify the crude product by column chromatography on silica gel.

Visualizing Reaction Workflows
Phase-Transfer Catalysis Mechanism

The following diagram illustrates the general mechanism of phase-transfer catalysis, where the
quaternary ammonium salt facilitates the transport of a nucleophile from the aqueous phase to
the organic phase for reaction with an electrophile.
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Caption: General mechanism of phase-transfer catalysis.

Experimental Workflow for Williamson Ether Synthesis

This diagram outlines the key steps in the experimental workflow for the Williamson ether

synthesis protocol described above.
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Caption: Experimental workflow for Williamson ether synthesis.
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Experimental Workflow for N-Alkylation of Indole

This diagram illustrates the steps involved in the N-alkylation of an indole derivative under
phase-transfer catalysis conditions.
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Caption: Experimental workflow for N-alkylation of indole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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